![molecular formula C9H12N2O2 B1287794 3-Amino-2-hydroxy-N,N-dimethylbenzamide CAS No. 464913-11-9](/img/structure/B1287794.png)
3-Amino-2-hydroxy-N,N-dimethylbenzamide
Overview
Description
3-Amino-2-hydroxy-N,N-dimethylbenzamide, also known as 3-Amino-2-hydroxybenzamide, is an organic compound belonging to the family of benzamides. It is a white crystalline solid that is insoluble in water but soluble in organic solvents. This compound has been widely studied due to its potential applications in various scientific fields. It has been used in the synthesis of various organic compounds, and it has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Process : 3-Amino-2-hydroxy-N,N-dimethylbenzamide derivatives are synthesized through a series of chemical reactions, such as chlorination, oxidation, and ammonolysis, offering high purity and yield. For example, Zhang Zho (2014) discussed the synthesis of a similar compound, 2-Amino-5-chloro-N,3-dimethylbenzamide, with a focus on optimizing process conditions (Zhang Zho, 2014).
Chemical Properties and Reactions
- Intramolecular Hydrogen Bonding : Compounds like this compound exhibit intramolecular hydrogen bonding. Fong (1980) studied this phenomenon in similar compounds, revealing impacts on molecular rotation and chemical shifts (Fong, 1980).
Application in Medicinal Chemistry
- Potential Therapeutic Agents : Variants of this compound have been investigated for potential therapeutic uses, such as antiarrhythmic agents. Yung, Lo, and Vohra (1972) synthesized derivatives showing effectiveness in treating arrhythmia and possessing local anesthetic activity (Yung, Lo, & Vohra, 1972).
Environmental Impact
- Phototransformation Studies : The interaction of compounds like this compound with environmental factors such as light has been studied. Aguer and Richard (1996) found that photochemical excitation leads to the formation of different compounds, indicating a potential environmental impact (Aguer & Richard, 1996).
Molecular Interaction Studies
- Intermolecular Interactions : Karabulut et al. (2014) conducted a study on a similar compound, focusing on the effect of intermolecular interactions on molecular geometry, providing insights into the behavior of this compound in different environments (Karabulut et al., 2014).
Electrophysiology
- Impact on DNA Repair Mechanisms : Research by Durkacz, Shall, and Irwin (1981) explored the effect of related compounds on DNA repair mechanisms, highlighting the potential biological implications of this compound (Durkacz, Shall, & Irwin, 1981).
Properties
IUPAC Name |
3-amino-2-hydroxy-N,N-dimethylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-11(2)9(13)6-4-3-5-7(10)8(6)12/h3-5,12H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLLMILLTHUWJHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C(=CC=C1)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20582651 | |
Record name | 3-Amino-2-hydroxy-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20582651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
464913-11-9 | |
Record name | 3-Amino-2-hydroxy-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20582651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-2-hydroxy-N,N-dimethylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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